Cas no 873106-26-4 (5-Pyrimidinamine, 4-chloro-6-(phenylthio)-)

• Product Name: 5-Pyrimidinamine, 4-chloro-6-(phenylthio)-
• CAS No: 873106-26-4
• MF: C₁₀H₈ClN₃S
• MW: 237.708619117737
• CID: 1875432
• PubChem ID: 11637278
• Update Time: 2025-04-21

5-Pyrimidinamine, 4-chloro-6-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinamine, 4-chloro-6-(phenylthio)-
• AKOS002917734
• 873106-26-4
• DB-117938

• Inchi： 1S/C10H8ClN3S/c11-9-8(12)10(14-6-13-9)15-7-4-2-1-3-5-7/h1-6H,12H2
• InChI Key： OMWOAEVJWJWDAE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)SC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 237.0127461Da
• Monoisotopic Mass: 237.0127461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers